CID 10077147 CID 10077147 N-[3-[[5-iodo-4-[3-[[oxo(thiophen-2-yl)methyl]amino]propylamino]-2-pyrimidinyl]amino]phenyl]-1-pyrrolidinecarboxamide is a member of ureas.
Brand Name: Vulcanchem
CAS No.: 702675-74-9
VCID: VC0548150
InChI: InChI=1S/C23H26IN7O2S/c24-18-15-27-22(30-20(18)25-9-5-10-26-21(32)19-8-4-13-34-19)28-16-6-3-7-17(14-16)29-23(33)31-11-1-2-12-31/h3-4,6-8,13-15H,1-2,5,9-12H2,(H,26,32)(H,29,33)(H2,25,27,28,30)
Molecular Formula: C23H26IN7O2S
Molecular Weight: 591.5 g/mol

CID 10077147

CAS No.: 702675-74-9


VCID: VC0548150

Molecular Formula: C23H26IN7O2S

Molecular Weight: 591.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

CID 10077147 - 702675-74-9

CAS No. 702675-74-9
Product Name CID 10077147
Molecular Formula C23H26IN7O2S
Molecular Weight 591.5 g/mol
IUPAC Name N-[3-[[5-iodo-4-[3-(thiophene-2-carbonylamino)propylamino]pyrimidin-2-yl]amino]phenyl]pyrrolidine-1-carboxamide
Standard InChI InChI=1S/C23H26IN7O2S/c24-18-15-27-22(30-20(18)25-9-5-10-26-21(32)19-8-4-13-34-19)28-16-6-3-7-17(14-16)29-23(33)31-11-1-2-12-31/h3-4,6-8,13-15H,1-2,5,9-12H2,(H,26,32)(H,29,33)(H2,25,27,28,30)
Appearance Solid powder
Description N-[3-[[5-iodo-4-[3-[[oxo(thiophen-2-yl)methyl]amino]propylamino]-2-pyrimidinyl]amino]phenyl]-1-pyrrolidinecarboxamide is a member of ureas.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO, not in water
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms BX-795; BX 795; BX795.
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PubChem Compound 10077147
Last Modified Nov 11 2021
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